Cas no 1602008-01-4 (N,N-Dibutyl-2-chloropyridin-4-amine)

N,N-Dibutyl-2-chloropyridin-4-amine is a chlorinated pyridine derivative featuring dibutylamine substitution at the 4-position. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive chloropyridine core, which facilitates further functionalization via nucleophilic aromatic substitution or cross-coupling reactions. The dibutylamine moiety enhances solubility in organic solvents, making it suitable for use in homogeneous reaction systems. Its structural features make it a potential intermediate in the development of agrochemicals, pharmaceuticals, or specialty chemicals. The compound's stability under standard storage conditions and well-defined reactivity profile contribute to its utility in synthetic applications.
N,N-Dibutyl-2-chloropyridin-4-amine structure
1602008-01-4 structure
Product Name:N,N-Dibutyl-2-chloropyridin-4-amine
CAS No:1602008-01-4
MF:C13H21ClN2
MW:240.772242307663
CID:5048256
Update Time:2025-06-08

N,N-Dibutyl-2-chloropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N,N-dibutyl-2-chloropyridin-4-amine
    • N,N-Dibutyl-2-chloropyridin-4-amine
    • Inchi: 1S/C13H21ClN2/c1-3-5-9-16(10-6-4-2)12-7-8-15-13(14)11-12/h7-8,11H,3-6,9-10H2,1-2H3
    • InChI Key: CXBIMADRJYBHGN-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CN=1)N(CCCC)CCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 167
  • XLogP3: 4.4
  • Topological Polar Surface Area: 16.1

N,N-Dibutyl-2-chloropyridin-4-amine Pricemore >>

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